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Compound of Interest

Compound Name: Aluminum Hydroxide

Cat. No.: B7797984

Essential Safety and Handling Guide for Aluminum
Hydroxide

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for handling Aluminum Hydroxide, including operational and disposal plans.

Chemical Identifier:

e CAS Number: 21645-51-2

Personal Protective Equipment (PPE)

When handling Aluminum Hydroxide, the following personal protective equipment is essential
to ensure personal safety in the laboratory.
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PPE Category Item Specification

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
Eye/Face Protection Safety Glasses or Goggles protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][2] A face
shield may be appropriate

when splashing is a risk.

Wear appropriate protective
] gloves to prevent skin
Hand Protection Gloves o
exposure.[1] Nitrile rubber

gloves are a suitable option.

Wear appropriate protective
clothing to prevent skin
] ] ] exposure.[1][3] A lab coat is
Body Protection Protective Clothing B
standard. For larger quantities,
a base-resistant apron or

smock is recommended.[4]

A NIOSH-approved respirator
with a dust cartridge should be
used if exposure limits are
exceeded or if irritation is

) ) ) experienced.[5] For nuisance-

Respiratory Protection Respirator

level dust, an N95 or better
particulate respirator is
recommended.[6] For short-
term interventions, a P3 type

mask is advised.[7]

Occupational Exposure Limits

While specific OSHA PELs and ACGIH TLVs for Aluminum Hydroxide are not established, the
following guidelines should be considered to minimize exposure.[5][8]
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Organization Limit Value

MAK (Germany) Respirable Fraction 1.5 mg/m3

TRGS 900 (Germany) Air-borne Fraction 1.25 mg/m3 (general dust limit)
TRGS 900 (Germany) Inhalable Fraction 10 mg/m3 (general dust limit)

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory
environment.

Handling:

Ensure adequate ventilation and use local exhaust where dust is generated.[9]

Avoid generating dust.[9]

Minimize dust generation and accumulation.[1]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]
Storage:

» Store in a tightly closed container.[1]

» Store in a cool, dry, well-ventilated area.[1]

o Keep away from incompatible substances such as strong oxidizing agents and acids.[2][10]

Spill and Disposal Procedures

In the event of a spill or the need for disposal, the following steps should be taken.
Spill Cleanup:

o Wear appropriate personal protective equipment as outlined above.[1]
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e Sweep or vacuum up the material, avoiding dust generation.[1]

o Place the material into a suitable, labeled disposal container.[1][11]

o Clean the spill area with water.

Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

» Containers may retain product residues and should be handled as hazardous waste.[6]

First Aid Measures

In case of exposure to Aluminum Hydroxide, follow these first aid guidelines.

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.[1]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing.[1]

 Inhalation: Remove from exposure to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.[1]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Seek immediate medical attention.[1]

Procedural Workflow for Handling Aluminum
Hydroxide

The following diagram outlines the step-by-step process for the safe handling of Aluminum
Hydroxide in a laboratory setting.
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Figure 1: Safe Handling Workflow for Aluminum Hydroxide

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Aluminum Hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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